Single crystal growth and intrinsic anomalous Hall effect of Cr2.70Se0.60Te3.40 ferromagnetic crystals
CrystEngComm Pub Date: 2023-06-01 DOI: 10.1039/D3CE00203A
Abstract
Recent discoveries of intrinsic ferromagnetism in low-dimensional ultrathin crystals offer a unique platform for investigating the basics of magnetism and fabricating devices that make use of spins. Here, we report the growth of Cr2.70Se0.60Te3.40 crystals by the chemical-vapour-transport technique. These crystals exhibit ferromagnetism with Curie temperature ∼ 245 K and magnetic moment ∼ 7.15 emu g−1. The nanosheets of Cr2.70Se0.60Te3.40 single crystals possess intrinsic ferromagnetism verified by the anomalous Hall effect, showing the great potential of Cr2.70Se0.60Te3.40 crystals for the fabrication of spintronic, data storage and topological devices.
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